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Compound of Interest

Compound Name: 1-Vinylimidazole

Cat. No.: B087127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Vinylimidazole, a versatile

heterocyclic compound with significant applications in polymer chemistry, materials science,

and emerging biomedical fields. This document consolidates key identifiers, physicochemical

properties, and a summary of its applications, with a focus on its role in the development of

advanced materials.

Core Identifiers and Chemical Properties
1-Vinylimidazole, also known as N-Vinylimidazole, is a water-soluble basic monomer. Its

chemical structure, featuring a vinyl group attached to a five-membered imidazole ring, allows it

to readily undergo polymerization. This reactivity is central to its utility in creating a wide range

of functional polymers.[1]

A comprehensive list of its identifiers is provided in the table below for easy reference.
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Identifier Type Value Source(s)

CAS Number 1072-63-5
[1][2][3][4][5][6][7][8][9][10][11]

[12]

IUPAC Name 1-ethenyl-1H-imidazole [1][2][3][6][7][10]

Synonyms
N-Vinylimidazole, 1-Ethenyl-

1H-imidazole
[1][2][3][7]

Chemical Formula C5H6N2 [1][2][3][4][5][6][7][8][9][11]

Molecular Weight 94.11 g/mol [2][7][9]

PubChem CID 66171 [1][2][3][4]

SMILES String C=CN1C=CN=C1 [1][2][3][5][6]

InChI Key
OSSNTDFYBPYIEC-

UHFFFAOYSA-N
[2][3][5][6][7][8][11]

EC Number 214-012-0 [2][9][10]

UNII ODY9ION63A [1][2][7]

Applications in Research and Development
1-Vinylimidazole is a valuable monomer in the synthesis of a variety of polymers.[1] Its unique

properties make it suitable for a range of applications, from industrial processes to biomedical

innovations.

Polymer Chemistry and Materials Science
The primary application of 1-vinylimidazole lies in its use as a monomer for free-radical

polymerization.[1] This process can be initiated by methods such as UV curing, making it a

useful reactive diluent in UV lacquers, inks, and adhesives.[1][12] The resulting polymers,

poly(1-vinylimidazole), and its copolymers exhibit properties that are leveraged in several

areas:

Oilfield Chemicals: Copolymers containing 1-vinylimidazole are utilized as additives in

drilling fluids and for enhanced oil recovery.[1][12]
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Cosmetics: Quaternized N-vinylimidazolium salts are incorporated into hair care products to

reduce static and improve combability.[1][12]

Water Treatment: Cationic polyelectrolytes derived from 1-vinylimidazole serve as

flocculants for water purification.[1]

Biomedical Applications
The biocompatibility and hydrophilicity of polymers derived from 1-vinylimidazole have opened

avenues for their use in the biomedical field.[4] Key areas of research include:

Drug Delivery Systems: Hydrogels based on polyvinylimidazole are being explored for

controlled release of therapeutics.[4]

Tissue Engineering: These polymers can be used to create scaffolds that support cell growth

and tissue regeneration.[4]

Molecularly Imprinted Polymers (MIPs): 1-Vinylimidazole is a functional monomer in the

synthesis of MIPs, which are used for selective recognition and separation of specific

molecules.[3][13]

Logical Workflow for Polymer Synthesis
The synthesis of functional polymers using 1-vinylimidazole typically follows a logical

progression from monomer preparation to polymerization and subsequent application. This can

be visualized as a general workflow.
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General Workflow for 1-Vinylimidazole Polymerization
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Caption: General workflow for the synthesis of functional polymers from 1-vinylimidazole.
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Conclusion
1-Vinylimidazole is a highly versatile and reactive monomer with a broad spectrum of

applications, particularly in the synthesis of functional polymers. Its unique chemical properties

have led to its use in diverse fields, from industrial applications to advanced biomedical

research. As research continues, the potential for new and innovative applications of 1-
vinylimidazole and its polymeric derivatives is expected to expand, offering exciting

opportunities for scientists and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087127#1-vinylimidazole-cas-number-and-other-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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